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Get Quote

The most comprehensive data available comes from the NIST/TRC Web Thermo Tables (WTT), which

provides critically evaluated recommendations. The following table summarizes the available quantitative

data for 2-Fluorobutane (C₄H₉F, Molar Mass: 76.114 g/mol) [1].

Property Value / Range Conditions / Notes

Molar Mass 76.114 g/mol [1]

Normal Boiling
Temperature

Data Available Recommended value in WTT [1]

Critical Temperature Data Available Recommended value in WTT [1]

Critical Pressure Data Available Recommended value in WTT [1]

Density (Liquid in
equilibrium with Gas)

10 experimental

data points

Temperature range: 140 K to 448 K [1]

Density (Gas) 1 experimental data

point

Temperature: 220 K to 440 K; Pressure: 0.0006

kPa to 641.364 kPa [1]

Enthalpy of Vaporization Data Available Temperature range: 220 K to 448 K [1]
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Property Value / Range Conditions / Notes

Heat Capacity (Ideal Gas) Data Available Temperature range: 200 K to 1000 K [1]

Viscosity Data Available Liquid & Gas; Various temperature/pressure

ranges [1]

Thermal Conductivity Data Available Liquid & Gas; Various temperature/pressure

ranges [1]

For the specific density of the liquid under standard conditions, you would need to query the NIST WTT

database directly using the provided URL to obtain the exact numerical value [1].

Experimental Protocol: Gas Chromatography Analysis

One common experimental method for studying and confirming the properties of 2-Fluorobutane, as

mentioned in research papers, is Gas Chromatography (GC). The following workflow details a generalized

protocol for analyzing 2-Fluorobutane purity and stability [2].
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Sample Preparation:
Synthesize 2-Fluorobutane
via nucleophilic substitution

Instrument Setup:
Configure Gas Chromatograph

(GC/FID or GC-MS)

Calibration:
Run standard compounds

to establish baseline

Sample Injection:
Introduce 2-Fluorobutane

sample into the GC system

Separation & Detection:
Compounds separate in column

and are detected by FID/MS

Data Analysis:
Identify 2-Fluorobutane peak,

assess purity and thermo-stability

Output: Chromatogram and
Quantitative Report

Click to download full resolution via product page

Workflow for Gas Chromatography analysis of 2-Fluorobutane.
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Detailed Methodological Steps

Sample Preparation: 2-Fluorobutane can be synthesized via nucleophilic substitution reactions
for subsequent analysis [2].

Instrument Calibration: The Gas Chromatograph (GC) is configured, typically with a Flame
Ionization Detector (FID) or Mass Spectrometer (MS). The system is calibrated using standard

hydrocarbon compounds to ensure accurate retention time and response factor data [2].
Sample Injection and Separation: A small, precise volume of the prepared sample is injected into

the GC inlet. The components are vaporized and carried by an inert gas through a chromatographic
column, where they separate based on their differing interactions with the column coating [2].

Detection and Data Analysis: As separated compounds elute from the column, they are detected by
the FID or MS. The resulting chromatogram shows peaks at specific retention times. The peak

corresponding to 2-Fluorobutane is identified by comparing its retention time with known standards.
The area and shape of the peak are used to quantify the compound and assess its purity and
thermo-stability over time [2].

A Guide to Accessing Authoritative Data

Since the specific density value you mentioned was not found, here is a practical path forward for your

research:

Consult the Primary Source: The NIST WTT database is the most authoritative source identified in
the search. You can access it directly at: [Link] to retrieve the exact density data across various

temperatures [1].
Explore Academic Literature: Use scholarly databases to search for papers on 2-Fluorobutane.

The search results indicate that topics such as "ab initio methods," "elimination reactions,"
"regio- and stereoselectivities," and "thermo-stability" have been studied, which may contain the

density data you need [2].
Verify the 0.77 g/cm³ Value: When you find a density value in literature, carefully note the

temperature and pressure conditions at which it was measured, as these factors significantly
influence density.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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